Cas no 1780699-30-0 (1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde)

• Product Name: 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde
• CAS No: 1780699-30-0
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 5716832
• PubChem ID: 105447874
• Update Time: 2025-05-19

1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde
• EN300-1619609
• 1780699-30-0
• Cyclohexanecarboxaldehyde, 1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C9H13F3O/c10-9(11,12)6-8(7-13)4-2-1-3-5-8/h7H,1-6H2
• InChI Key： HXJMUSSDYHZYHS-UHFFFAOYSA-N
• SMILES： FC(CC1(C=O)CCCCC1)(F)F

Computed Properties

• Exact Mass: 194.09184952g/mol
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 185.6±35.0 °C(Predicted)

Additional information on 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde

Introduction to 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde (CAS No. 1780699-30-0) and Its Emerging Applications in Chemical Biology

1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde, identified by the CAS number 1780699-30-0, is a fluorinated heterocyclic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a cyclohexane ring, which together confer unique physicochemical properties and biological activities. The aldehyde functionality at the 1-position further enhances its utility as a synthetic intermediate and a potential pharmacophore in drug discovery.

The trifluoroethyl side chain is a key structural feature that imparts lipophilicity and metabolic stability, making it an attractive moiety for medicinal chemists. The cyclohexane ring provides a rigid scaffold that can be modified to target specific biological receptors or enzymes. The aldehyde group, on the other hand, serves as a versatile handle for further derivatization, allowing for the construction of more complex molecules. These combined features make 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde a valuable building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability, improved metabolic stability, and altered pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules can significantly alter their interactions with biological targets, often leading to increased potency and selectivity. For instance, studies have shown that fluorine substitution can enhance binding affinity by modulating hydrophobicity and electronic properties. This has led to the development of numerous fluorinated drugs that have entered clinical use.

The aldehyde group in 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde is particularly useful for constructing C-glycosides or Schiff bases, which are important scaffolds in medicinal chemistry. C-glycosides have been widely explored for their role in drug delivery and as modulators of enzyme activity. Schiff bases, on the other hand, are known for their ability to chelate metal ions and interact with biological macromolecules. The versatility of this compound makes it a promising candidate for further exploration in these areas.

Recent advances in computational chemistry have also highlighted the potential of 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde as a scaffold for drug discovery. Molecular modeling studies have shown that the trifluoromethyl group can enhance binding interactions with certain protein targets by increasing hydrophobicity. Additionally, the cyclohexane ring can be tailored to fit into specific binding pockets, while the aldehyde group provides a site for covalent attachment or further functionalization. These insights have guided the design of novel derivatives with improved pharmacological properties.

In addition to its synthetic utility, 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The trifluoromethyl group is known to modulate enzyme activity by influencing hydrogen bonding and hydrophobic interactions. Furthermore, the cyclohexane ring can adopt multiple conformations, allowing for optimal binding orientation with biological targets.

The development of new synthetic methodologies has also contributed to the growing interest in this compound. Transition-metal-catalyzed reactions have enabled efficient functionalization of the trifluoromethyl and cyclohexane moieties, providing access to a diverse library of derivatives. These advances have facilitated rapid screening and optimization of lead compounds for drug discovery.

The future prospects for 1-(2,2,2-Trifluoroethyl)cyclohexane-1-carbaldehyde are promising given its unique structural features and versatile reactivity. Ongoing research aims to explore its potential as a scaffold for next-generation therapeutics targeting various diseases. By leveraging computational tools and innovative synthetic strategies, scientists are poised to unlock new therapeutic possibilities with this fascinating compound.